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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869

An In-depth Technical Guide to Trimethoxymethane: Properties, Reactions, and Applications

Introduction

Trimethoxymethane, also known as trimethyl orthoformate (TMOF), is the simplest orthoester
with the chemical formula HC(OCHS3)s.[1] It is a colorless liquid with a pungent, ethereal odor,
valued for its versatility as a reagent and solvent in organic synthesis.[2][3] This technical guide
provides a comprehensive overview of the physical and chemical properties of
trimethoxymethane, its applications in synthesis, and key experimental considerations for
researchers, scientists, and drug development professionals. Its utility spans from serving as a
protecting group for aldehydes to acting as a dehydrating agent and a precursor in the
synthesis of various pharmaceuticals and agrochemicals.[4][5]

Physical and Chemical Properties

Trimethoxymethane is a volatile and flammable liquid that is sensitive to moisture.[6][7] It is
miscible with many organic solvents such as alcohol, ether, and benzene, but only slightly
soluble in water, with which it hydrolyzes.[6][8]

Quantitative Physical Properties

The key physical and chemical constants for trimethoxymethane are summarized below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b044869?utm_src=pdf-interest
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.chemicalbook.com/article/trimethoxymethane-applications-in-organic-synthesis.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853127.htm
https://haz-map.com/Agents/7615
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4853127_EN.htm
https://en.wikipedia.org/wiki/Trimethyl_orthoformate
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB4853127_EN.htm
https://wap.guidechem.com/encyclopedia/trimethoxymethane-dic3206.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4853127_EN.htm
https://www.chembk.com/en/chem/Trimethoxymethane
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Source(s)
Molecular Formula [2][9]
Molecular Weight 106.12 g/mol [10]
CAS Number [2][10]
Appearance Colorless liquid [2][6][10]
Odor Pungent, ethereal [2][3]
Density 0.97 g/mL at 25 °C [2][6]
Melting Point [6][8]
Boiling Point 101-102 °C [21[6][8]
Refractive Index (n2°/D) [2][6][11]
Vapor Pressure 23.5 mmHg at 20 °C [2][6]
Vapor Density 3.67 (vs air) [2][6][11]
Flash Point 13-15 °C (55.4-60 °F) [2][11]
Autoignition Temperature 255 °C (491 °F) [2][12]
Explosive Limits 1.4 -44.6% (V) [2][6]
Water Solubility 10 g/L (undergoes hydrolysis) [2][6][13]

Solubility Profile

Trimethoxymethane exhibits good solubility in a range of common organic solvents while

being only slightly soluble in water, where it is prone to decomposition.
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Solvent Solubility Source(s)
Water 10 g/L (with hydrolysis) [2][6]
Ethanol Miscible [2][6][10]
Ether Miscible [2][6][10]
Benzene Miscible [2][6][8]
Oils Miscible [2]
Acetone Readily soluble [14]

Chemical Reactivity and Applications

Trimethoxymethane's reactivity is centered around the electrophilic central carbon, making it
an excellent reagent for various transformations in organic synthesis.

Hydrolysis

In the presence of water, particularly under acidic conditions, trimethoxymethane hydrolyzes
to form methyl formate and methanol.[3][15] This reactivity makes it useful as a dehydrating
agent, driving equilibrium reactions such as esterifications and acetal formations to completion
by consuming water.[5]
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Caption: Acid-catalyzed hydrolysis of trimethoxymethane.

Protecting Group for Aldehydes
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A primary application of trimethoxymethane is the protection of aldehydes as their
corresponding dimethyl acetals.[2][4] This reaction is typically acid-catalyzed and is reversible,

allowing for deprotection under aqueous acidic conditions.

Aldehyde
(R-CHO)

Protection Step:
+ Trimethoxymethane
+ Acid Catalyst (e.g., HY)

Dimethyl Acetal
(R-CH(OCHs)2)

Deprotection Step:
+ Aqueous Acid (HsO")

Click to download full resolution via product page

Caption: Workflow for aldehyde protection and deprotection.

Reagent in Organic Synthesis

Trimethoxymethane is a key building block for introducing formyl and methyl groups and for

constructing heterocyclic rings.[2][5]

o Formylation and Methylation: It can introduce a formyl group to a nucleophilic substrate,
such as an amine, to form an N-formyl derivative (R-NH-CHO).[5] It is also used for the N-

methylation of amines and the conversion of sulfonic acids to methyl esters.[2][16]
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o Dehydrating Agent: It is used as a dehydrating agent to prevent the hardening of
polyurethane and epoxy coatings and in the preparation of nanoparticles.[4][8]

o Radical Methylation: In modern synthetic methods, it serves as a methyl radical source in
nickel/photoredox-catalyzed reactions for the methylation of (hetero)aryl chlorides.[1]

» Pharmaceutical and Agrochemical Synthesis: It is a crucial intermediate in the production of
Vitamin B1, sulfa drugs, antibiotics like floxacin, and fungicides such as azoxystrobin.[5][8]

Experimental Protocols

Detailed, validated experimental protocols require laboratory-specific optimization. However,
the following sections provide generalized methodologies based on established chemical
principles for the synthesis and key reactions of trimethoxymethane.

Synthesis of Trimethoxymethane

Two common industrial methods for synthesizing trimethoxymethane are the methanolysis of
hydrogen cyanide and the reaction of chloroform with sodium methoxide, an example of the
Williamson ether synthesis.[6][15]
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Caption: Synthesis via the Williamson ether synthesis route.

lllustrative Protocol (from Chloroform and Sodium Methoxide):
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Preparation: Sodium methoxide is prepared by carefully reacting metallic sodium with an
excess of anhydrous methanol under an inert atmosphere.

Reaction: Chloroform is added dropwise to the cooled sodium methoxide solution in
methanol. The reaction is exothermic and should be maintained at a controlled temperature.

Reflux: After the addition is complete, the mixture is refluxed for several hours to drive the
reaction to completion.

Workup: The resulting mixture is cooled, and the precipitated sodium chloride is removed by
filtration.

Purification: The excess methanol is removed from the filtrate by distillation. The crude
trimethoxymethane is then purified by fractional distillation to yield the final product.

Protocol for Aldehyde Protection

Illustrative Protocol for Acetal Formation:

Setup: An aldehyde is dissolved in an anhydrous solvent, often methanol or the
trimethoxymethane itself, in a flask equipped with a stirrer and a drying tube.

Reagents: Trimethoxymethane (1.1 to 1.5 equivalents) is added to the solution.

Catalyst: A catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or
sulfuric acid, is added to the mixture.

Reaction: The reaction is stirred at room temperature or with gentle heating until analysis
(e.g., by TLC or GC) indicates the complete consumption of the aldehyde.

Workup: The reaction is quenched by adding a weak base (e.g., triethylamine or sodium
bicarbonate solution) to neutralize the acid catalyst. The solvent is removed under reduced
pressure.

Purification: The resulting crude acetal is purified, typically by distillation or chromatography,
to remove non-volatile impurities and byproducts.
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Safety and Handling

Trimethoxymethane is a hazardous chemical that requires careful handling.

e Hazards: It is a highly flammable liquid and vapor (H225) and causes serious eye irritation
(H319).[2][10][11] It is also a skin and mucous membrane irritant.[2][3]

o Handling: Work in a well-ventilated area or a chemical fume hood.[12] Use personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][17] Ground
all equipment and use spark-proof tools to prevent ignition from static discharge.[12][18]
Avoid contact with skin, eyes, and inhalation of vapors.[17]

e Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
strong oxidizing agents.[6] It is moisture-sensitive and should be stored in tightly sealed
containers, preferably under an inert atmosphere like nitrogen.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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and industry. Email: info@benchchem.com
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